Isoquinolin-8-ylboronic acid
Overview
Description
Isoquinolin-8-ylboronic acid is a chemical compound with the CAS Number: 721401-43-0 . It has a molecular weight of 172.98 and its IUPAC name is 8-isoquinolinylboronic acid .
Synthesis Analysis
The synthesis of this compound involves a reaction with n-butyllithium in tetrahydrofuran at -78℃ for 1 hour under an inert atmosphere . This is followed by warming the mixture to 0 °C for 1 hour .Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H8BNO2/c12-10(13)9-3-1-2-7-4-5-11-6-8(7)9/h1-6,12-13H . The InChI key is RKCMKNFWHLIGSF-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid . It should be stored in an inert atmosphere at 2-8°C . .Scientific Research Applications
1. Therapeutic Potential in Biomedical Research and Drug Discovery
Isoquinoline alkaloids, including those structurally related to Isoquinolin-8-ylboronic acid, are significant in contemporary biomedical research and drug discovery. They exhibit pharmacological and biological properties, notably potential anticancer properties. Although the exact molecular targets of these alkaloids are not fully clear, ongoing research is revealing new data with clinical implications. Advances in analytical instrumentation have improved the understanding of the interaction between these alkaloids and nucleic acids, aiding in drug design (Bhadra & Kumar, 2011).
2. Role in Synthesis of Biquinoline Derivatives
Research on this compound has contributed to the synthesis of new biquinoline derivatives, which are important in various chemical applications. The microwave-assisted Suzuki cross-coupling technique between N-protected bromoquinolinones and quinolin-3-ylboronic acid, a process related to this compound, has been explored for this purpose (Broch, Anizon, & Moreau, 2008).
3. Antimicrobial and Antibacterial Applications
Isoquinoline derivatives have shown promise in antimicrobial and antibacterial research. Synthesis of novel 1,2-dihydroisoquinoline derivatives, which is related to the this compound framework, has demonstrated effectiveness against Gram-negative and Gram-positive bacteria. This research underlines the potential of this compound derivatives in developing new antibacterial agents (Asghari et al., 2014).
4. Anti-Inflammatory and β2-Adrenergic Receptor Agonist Activity
Isoquinoline alkaloids, like those related to this compound, have been identified in the medicinal plant Portulaca oleracea. These compounds exhibit significant anti-inflammatory activities and act as β2-adrenergic receptor agonists. This finding indicates potential therapeutic applications of this compound derivatives in treating inflammatory conditions and respiratory disorders (Jin et al., 2018).
Safety and Hazards
properties
IUPAC Name |
isoquinolin-8-ylboronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BNO2/c12-10(13)9-3-1-2-7-4-5-11-6-8(7)9/h1-6,12-13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKCMKNFWHLIGSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C2C=NC=CC2=CC=C1)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10657367 |
Source
|
| Record name | Isoquinolin-8-ylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10657367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
721401-43-0 |
Source
|
| Record name | Isoquinolin-8-ylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10657367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Ethylsulfonyl)-2-nitrophenyl]pyrrolidine-2-carboxylic acid](/img/structure/B1387075.png)
![Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-[2,2'-bipyrimidin]-4-yl)amide](/img/structure/B1387079.png)
![(S)-3,3'-Bis[3,5-dimethylphenyl]-1,1'-binapthyl-2,2'-diyl hydrogenphosphate](/img/structure/B1387082.png)
![1-{4-[(2E)-3-(4-Chlorophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione](/img/structure/B1387083.png)